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Compound of Interest

Compound Name:
5-Methoxypyrimidine-2-

carbaldehyde

Cat. No.: B1321187 Get Quote

Essential Safety and Handling Guide for 5-
Methoxypyrimidine-2-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 5-Methoxypyrimidine-2-carbaldehyde (CAS No. 90905-32-1). Adherence to these

guidelines is essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Methoxypyrimidine-2-carbaldehyde is classified as a hazardous substance. The primary

routes of exposure are inhalation, skin contact, and eye contact. Appropriate PPE is mandatory

to mitigate these risks.

Hazard Classification:
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Hazard Class GHS Hazard Statement

Skin Irritation H315: Causes skin irritation.[1][2][3]

Eye Irritation H319: Causes serious eye irritation.[1][2][3]

Respiratory Irritation H335: May cause respiratory irritation.[1][2][3]

Recommended Personal Protective Equipment:

PPE Category Specific Requirements

Hand Protection

Chemical-resistant gloves are required. Nitrile or

neoprene gloves are recommended for handling

organic solvents and aldehydes.[4][5] Always

inspect gloves for tears or holes before use.[4]

Eye & Face Protection

Safety glasses with side-shields or chemical

safety goggles are mandatory.[2] A face shield

should be worn when there is a risk of

splashing.

Skin & Body Protection

A lab coat must be worn and buttoned.[6]

Ensure full-length pants and closed-toe shoes

are worn.

Respiratory Protection

All handling should be conducted in a certified

chemical fume hood to avoid inhalation of dust

or vapors.[2] If a fume hood is not available or

ventilation is inadequate, a NIOSH-approved

respirator is necessary.[7]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidental exposure and

maintain the integrity of the compound.

Handling Protocol:
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Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Have

all necessary PPE, spill containment materials, and waste containers readily accessible.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood.

Avoid generating dust.

Solution Preparation: When dissolving the solid, add the solvent slowly to the compound.

Post-Handling: After handling, wash hands thoroughly with soap and water, even after

removing gloves.[2] Decontaminate the work surface.

Storage Protocol:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][8]

Recommended storage temperature is between 2-8°C under an inert atmosphere.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[9]

Do not store near heat or ignition sources.[8]

Disposal Plan
5-Methoxypyrimidine-2-carbaldehyde and its containers must be disposed of as hazardous

waste. Do not dispose of this chemical down the drain or in regular trash.[7]

Waste Management Protocol:

Waste Collection: Collect all waste, including contaminated PPE and cleaning materials, in a

designated and clearly labeled hazardous waste container.[7][10]

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "5-Methoxypyrimidine-2-carbaldehyde".

Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and

secure area, away from incompatible materials.
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Professional Disposal: Arrange for disposal through your institution's Environmental Health

and Safety (EHS) office or a licensed chemical waste disposal company.[7] Provide the

Safety Data Sheet (SDS) to the disposal company.

Experimental Workflow and Safety Procedures
The following diagram illustrates the standard workflow for handling 5-Methoxypyrimidine-2-
carbaldehyde, incorporating essential safety checkpoints.
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Caption: Workflow for Safe Handling of 5-Methoxypyrimidine-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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